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Compound of Interest

Compound Name: Slc7A11-IN-1

Cat. No.: B10857924 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent small molecule inhibitors like Slc7A11-IN-1 are paramount to ensure

laboratory safety and environmental protection. This guide provides a comprehensive overview

of the necessary procedures.

Immediate Safety and Handling Precautions
Slc7A11-IN-1 is a potent solute carrier family 7 member 11 (SLC7A11, xCT) inhibitor with

antiproliferative activity.[1] Due to its potency, it is crucial to handle this compound with care to

avoid exposure. The following personal protective equipment (PPE) and handling guidelines

are essential.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Gloves
Impervious, disposable (e.g.,

nitrile)
To prevent skin contact.

Eye Protection
Safety goggles with side-

shields

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if there is a risk of

aerosolization.

To prevent inhalation.

Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust or aerosols. Handle in a well-ventilated area, preferably in a chemical

fume hood.[2][3][4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.[2]

Storage and Spill Procedures
Proper storage is critical to maintain the integrity of the compound and prevent accidental

release.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

For long-term storage as a solid, -20°C is recommended. In solvent, store at -80°C.
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Spill Management:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Containment: Prevent further leakage or spillage.

Absorption: For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).

For solid spills, carefully sweep up to avoid dust generation.

Collection: Collect the spilled material and absorbent into a sealed, labeled container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then soap and water.

Dispose: Treat all spill cleanup materials as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of Slc7A11-IN-1 and its containers must comply with institutional, local, and

national hazardous waste regulations. Never dispose of this compound down the drain or in the

regular trash.

Waste Identification and Segregation:

Treat all unused Slc7A11-IN-1, solutions containing the compound, and contaminated

labware (e.g., pipette tips, tubes) as hazardous chemical waste.

Segregate this waste from other laboratory waste streams to avoid incompatible mixtures.

Containerization:

Collect waste in a designated, leak-proof, and chemically compatible container. The

original container is often a good choice for unused material.

Ensure the container is kept tightly closed except when adding waste.

Labeling:
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Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name ("Slc7A11-IN-1"), the CAS number (3049302-90-8), and any known hazard

pictograms.

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

Ensure secondary containment for liquid waste to prevent spills.

Disposal of Empty Containers:

Empty containers that held Slc7A11-IN-1 must be triple-rinsed with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous waste. Subsequent

rinses may also need to be collected depending on local regulations.

After thorough rinsing and drying, deface or remove the original label before disposing of

the container as regular trash or recycling, as per institutional policy.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Slc7A11-IN-1.
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Caption: Disposal workflow for Slc7A11-IN-1 from generation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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